Cas no 521093-10-7 (2-Thiophenecarboxamide, 3-amino-5-(3-pyridinyl)-)

2-Thiophenecarboxamide, 3-amino-5-(3-pyridinyl)-, is a heterocyclic compound featuring both thiophene and pyridine moieties, which contribute to its versatile reactivity and potential applications in pharmaceutical and agrochemical synthesis. The presence of an amino group at the 3-position and a pyridinyl substituent at the 5-position enhances its utility as a building block for the development of biologically active molecules. Its structural framework is particularly valuable in medicinal chemistry for designing enzyme inhibitors or receptor modulators. The compound’s well-defined functional groups allow for selective derivatization, enabling precise modifications for targeted research applications. High purity and stability further support its use in rigorous synthetic workflows.

2-Thiophenecarboxamide, 3-amino-5-(3-pyridinyl)- structure

521093-10-7 structure

Product Name:2-Thiophenecarboxamide, 3-amino-5-(3-pyridinyl)-

CAS No:521093-10-7

MF:C₁₀H₉N₃OS

MW:219.262960195541

CID:4017973

Update Time:2026-04-17

2-Thiophenecarboxamide, 3-amino-5-(3-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

- 2-Thiophenecarboxamide, 3-amino-5-(3-pyridinyl)-

2-Thiophenecarboxamide, 3-amino-5-(3-pyridinyl)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-9478799-1.0g	3-amino-5-(pyridin-3-yl)thiophene-2-carboxamide	521093-10-7	95%	1.0g	$0.0	2023-01-07

2-Thiophenecarboxamide, 3-amino-5-(3-pyridinyl)- Related Literature

1. Alternative mixtures to R-600a. Theoretical assessment and experimental energy evaluation of binary mixtures in a commercial cooler: Mélanges alternatifs au R-600a. Évaluation théorique et évaluation énergétique expérimentale de mélanges binaires dans un refroidisseur commercial.

DanielCalleja-Anta,DanielSánchez,LauraNebot-Andres,RamónCabello,RodrigoLlopis
2. An investigation of new infrared nonlinear optical material: BaCdSnSe4, and three new related centrosymmetric compounds: Ba2SnSe4, Mg2GeSe4, and Ba2Ge2S6†

Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†

Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
4. Aluminium alkyl and aryloxide complexes of pyrazine and bipyridines: synthesis and structure†

Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
5. An insight into the hybridization mechanism of hairpin DNA physically immobilized on chemically modified graphenes

Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471

Additional information on 2-Thiophenecarboxamide, 3-amino-5-(3-pyridinyl)-

2-Thiophenecarboxamide, 3-amino-5-(3-pyridinyl) (CAS No. 521093-10-7): An Overview of a Promising Compound in Pharmaceutical Research

2-Thiophenecarboxamide, 3-amino-5-(3-pyridinyl) (CAS No. 521093-10-7) is a compound that has garnered significant attention in the field of pharmaceutical research due to its potential therapeutic applications. This molecule, characterized by its unique chemical structure, has shown promising results in various preclinical studies and is currently being explored for its potential in treating a range of diseases.

The chemical structure of 2-Thiophenecarboxamide, 3-amino-5-(3-pyridinyl) consists of a thiophene ring linked to a pyridine ring through an amide functional group. The presence of these heterocyclic rings and the amino group imparts unique properties to the molecule, making it an attractive candidate for drug development. The thiophene ring, known for its aromaticity and electron-donating properties, contributes to the compound's stability and reactivity. The pyridine ring, on the other hand, provides additional functionality and can participate in various chemical reactions, enhancing the molecule's versatility.

Recent studies have focused on the pharmacological properties of 2-Thiophenecarboxamide, 3-amino-5-(3-pyridinyl). One notable area of research is its potential as an anti-inflammatory agent. In vitro studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that 2-Thiophenecarboxamide, 3-amino-5-(3-pyridinyl) may have therapeutic potential in inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 2-Thiophenecarboxamide, 3-amino-5-(3-pyridinyl) has also shown promise as an anticancer agent. Preclinical studies have indicated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast cancer and lung cancer. The mechanism of action appears to involve the modulation of signaling pathways that regulate cell survival and proliferation. These findings have sparked interest in further investigating the potential of 2-Thiophenecarboxamide, 3-amino-5-(3-pyridinyl) as a novel anticancer therapy.

The pharmacokinetic properties of 2-Thiophenecarboxamide, 3-amino-5-(3-pyridinyl) have also been studied to assess its suitability for drug development. Initial studies have shown that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile. These characteristics are crucial for ensuring that the drug can be effectively delivered to target tissues and maintain therapeutic concentrations over time.

Toxicity studies are an essential part of the drug development process, and preliminary data on 2-Thiophenecarboxamide, 3-amino-5-(3-pyridinyl) suggest that it has a favorable safety profile. In animal models, no significant toxicity was observed at therapeutic doses, which is a promising sign for its potential use in humans. However, further studies are needed to fully characterize its safety and efficacy in clinical settings.

The structural analogs of 2-Thiophenecarboxamide, 3-amino-5-(3-pyridinyl) are also being investigated to optimize its therapeutic potential. Researchers are exploring modifications to the thiophene and pyridine rings to enhance specific biological activities while minimizing potential side effects. These efforts aim to develop more potent and selective derivatives that can be used in clinical trials.

In conclusion, 2-Thiophenecarboxamide, 3-amino-5-(3-pyridinyl) (CAS No. 521093-10-7) is a promising compound with a wide range of potential applications in pharmaceutical research. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, paving the way for future clinical trials and potential use in treating various diseases.